Cas no 17545-07-2 (1,6,6-trimethyl-1H,2H,6H,7H,8H,9H,10H,11H-phenanthro1,2-bfuran-10,11-dione)

• Product Name: 1,6,6-trimethyl-1H,2H,6H,7H,8H,9H,10H,11H-phenanthro1,2-bfuran-10,11-dione
• CAS No: 17545-07-2
• Molecular Formula: C₁₉H₂₀O₃
• Molecular Weight: 296.36
• CID: 2061506
• PubChem ID: 496348

1,6,6-trimethyl-1H,2H,6H,7H,8H,9H,10H,11H-phenanthro1,2-bfuran-10,11-dione Properties

Names and Identifiers

• (+/-)-chryptotanshinone
• (+/-)-cryptotanshinone
• 1,6,6-trimethyl-1,2,6,7,8,9-hexahydro-phenanthro[1,2-b]furan-10,11-dione
• 1,6,6-trimethyl-1,2,6,7,8,9-hexahydro-phenanthro[1,2-b]furan-10,11-quinone
• crypotanshinone
• Cryptotanshinone
• (-)-1,2,6,7,8,9,10,11-Octahydro-1,6,6-trimethylphenanthro[1,2-b]furan-10,11-dione
• 1,2,6,7,8,9-Hexahydro-1,6,6-trimethylphenanthro[1,2-b]furan-10,11-dione
• 1,6,6-trimethyl-1H,2H,6H,7H,8H,9H,10H,11H-phenanthro1,2-bfuran-10,11-dione
• InChI=1/C19H20O3/c1-10-9-22-18-12-6-7-13-11(5-4-8-19(13,2)3)15(12)17(21)16(20)14(10)18/h6-7,10H,4-5,8-9H2,1-3H3
• Cryptotanshinon;Tanshinone c
• DTXSID001347166
• CS-0358058
• UPCMLD-DP042
• 6,6,14-trimethyl-12-oxatetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-1,7,9,11(15)-tetraene-16,17-dione
• GVKKJJOMQCNPGB-UHFFFAOYSA-
• CHEMBL1518673
• HMS3655P20
• NCGC00095755-01
• MLS006011840
• SCHEMBL4126834
• NSC686518
• FT-0603171
• NCGC00095755-03
• UPCMLD-DP042:001
• GVKKJJOMQCNPGB-UHFFFAOYSA-N
• 1,6,6-Trimethyl-1,2,6,7,8,9-hexahydrophenanthro[1,2-b]furan-10,11-dione
• (-)-Cryptotanshinone
• 4733-35-1
• 17545-07-2
• SMR004703500
• 1,6,6-trimethyl-1H,2H,6H,7H,8H,9H,10H,11H-phenanthro[1,2-b]furan-10,11-dione
• 1,6,6-trimethyl-2,7,8,9-tetrahydro-1H-naphtho[1,2-g][1]benzofuran-10,11-dione
• NS00011871
• 1,6,6-Trimethyl-1,2,6,7,8,9-hexahydrophenanthro[1,2-b]furan-10,11-dione-, (R)-
• AKOS005612965
• Cryototanshinone
• SY068754
• EN300-18388658
• VS-02288
• Neuro_000424
• 1,6,6-trimethyl-2,7,8,9-tetrahydro-1H-naphtho[1,2-g]benzofuran-10,11-dione
• BBL010026
• Cryptanshinone
• STK801405
• AN-956/21205001
• AO-088/21192003

• InChIKey： GVKKJJOMQCNPGB-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H20O3/c1-10-9-22-18-12-6-7-13-11(5-4-8-19(13,2)3)15(12)17(21)16(20)14(10)18/h6-7,10H,4-5,8-9H2,1-3H3
• SMILES： CC1COC2=C1C(=O)C(=O)C3=C2C=CC4=C3CCCC4(C)C

Computed Properties

• Exact Mass: 296.141
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 296.141
• Heavy Atom Count: 22
• Complexity: 571
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives